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Toxicity Profile of Avocadene 1-acetate

The table below summarizes the key toxicological findings for Avocadene 1-acetate from recent scientific

literature.

Subject /
System

Observed Effects & Toxicity

Experimental Context & Dosage

Source(s)

Nematodes (C.
elegans &
parasitic
species)

Mammals
(Horses)

Lethality, paralysis,
developmental arrest,
impaired mitochondrial
function, inhibition of lipid
biosynthesis.

Fibrotic heart disease
(cardiomyopathy); severe
cardiac fibroplasia and
negative expression of cardiac
troponin C.

Liquid culture assays; lethal to C.
elegans L1 larvae at low micromolar
concentrations (e.g., in a crude
extract containing 2.5 uM
Avocadene). Effective against
multiple parasitic nematode species.

Case study of natural poisoning from
consuming avocado leaves and fruit;
presence of Avocadene l-acetate
confirmed in the gastrointestinal tract
and plant matter.
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Subject / Observed Effects & Toxicity Experimental Context & Dosage Source(s)
System
Mammals No acute toxicity reported in a Pilot pharmacokinetic evaluation in [4]
(Mice) pilot study; used in a Self- C57BL/6J mice; formulation showed
Emulsifying Drug Delivery accumulation in blood and
System (SEDDS). biodistribution in target tissues

without reported adverse effects.

Mechanism of Action in Nematodes

Recent research has significantly advanced the understanding of how Avocado-derived Fatty
Alcohols/Acetates (AFAs), including Avocadene 1-acetate, exert their effects on nematodes. The

mechanism involves a specific disruption of lipid metabolism, as illustrated below.
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Lethal Phenotypes
* Paralysis
» Developmental arrest
» Death of all life stages
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This diagram shows the cascade of effects beginning with the inhibition of the POD-2 enzyme, which is the
rate-limiting step in lipid biosynthesis [2]. The primary molecular target of Avocadene 1-acetate and related
compounds is the nematode enzyme POD-2, an acetyl-CoA carboxylase (ACC) [2]. This inhibition leads

to:

¢ Disruption of essential fatty acid synthesis.

e Secondary mitochondrial damage, including impaired respiration and increased production of
reactive oxygen species (ROS) [2].

¢ Penetration of the nematode eggshell, inducing developmental arrest in embryos [2].

Key Experimental Protocols
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For researchers looking to replicate or build upon these findings, here is a summary of the key

methodologies used in the cited studies.

1. Nematocidal Activity Assay (Liquid Culture)

¢ Purpose: To assess the toxicity of compounds on C. elegans development and survival.

e Method: Synchronized L1 larval stage nematodes are exposed to different concentrations of the
compound (e.g., 1 to 100 uM) in liquid culture. The cultures are incubated for several days, and the
effects on larval development, adult survival, and egg hatching are scored [2].

¢ Key Readouts: Lethality (LD50), percentage of larval arrest, and egg hatching failure.

2. In Vitro Efficacy Against Parasitic Nematodes

e Purpose: To evaluate the efficacy of compounds against veterinary parasitic nematodes.

e Method: Adult worms or larval stages of parasites like Brugia pahangi, Teladorsagia circumcincta,
and Haemonchus contortus are exposed to the compounds in vitro. Motility and survival are
monitored over time [2].

¢ Key Readouts: Worm immotility, death.

3. Mammalian Toxicity Observation (Case Study)

e Purpose: To confirm and characterize natural poisoning in animals.

e Method: In the case of horse poisoning, the presence of Avocadene 1-acetate in the ingested plant
material (avocado leaves and fruit) and the gastrointestinal tract was confirmed using Liquid
Chromatography-Electrospray lonization-Mass Spectrometry (LC-ESI-MS). The link to toxicity was
established through post-mortem examination (gross and histopathology) of cardiac tissue and
immunohistochemistry for cardiac troponin C [3].

Interpretation and Research Implications

The collective data indicates that Avocadene 1-acetate exhibits a favorable selective toxicity profile, being
highly potent against nematodes while showing lower acute toxicity in mammals. The severe cardiac effects
in horses occurred in a natural poisoning scenario with high, chronic ingestion of large amounts of avocado
plant matter, which contains a mixture of several acetogenins [3]. In contrast, a controlled study in mice

using a formulated product did not report acute toxicity [4].

This selective toxicity makes it a promising candidate for anthelmintic development. Its novel mechanism of

action—inhibiting nematode acetyl-CoA carboxylase (POD-2)—is particularly valuable for addressing the
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growing issue of resistance to existing anthelmintic drugs [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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